Cas no 1336976-63-6 (3-(2-fluoro-4-nitrophenyl)methylpyrrolidine)

• Product Name: 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine
• CAS No: 1336976-63-6
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 6166290
• PubChem ID: 165609082
• Update Time: 2025-05-20

3-(2-fluoro-4-nitrophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine
• EN300-1763060
• 1336976-63-6
• 3-[(2-fluoro-4-nitrophenyl)methyl]pyrrolidine

• Inchi： 1S/C11H13FN2O2/c12-11-6-10(14(15)16)2-1-9(11)5-8-3-4-13-7-8/h1-2,6,8,13H,3-5,7H2
• InChI Key： FDQOHFHINKMUAY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine

Comprehensive Overview of 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine (CAS No. 1336976-63-6)

3-(2-fluoro-4-nitrophenyl)methylpyrrolidine (CAS No. 1336976-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrrolidine ring substituted with a 2-fluoro-4-nitrophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated and nitrated aromatic system can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine has surged, driven by their prominence in the development of small-molecule therapeutics. Fluorination is a key strategy in modern medicinal chemistry, as it can improve pharmacokinetic properties and reduce off-target effects. This compound’s nitrophenyl moiety also offers versatility, enabling further functionalization through reduction or cross-coupling reactions. Such characteristics align with current trends in precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its CAS No. 1336976-63-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Laboratories focusing on high-throughput screening often seek this compound for fragment-based drug design, a hot topic in AI-driven drug discovery. The integration of computational tools with experimental validation has further amplified interest in such building blocks.

From an industrial perspective, 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine is also explored in agrochemical formulations. The fluoro and nitro groups contribute to pesticidal activity, addressing growing concerns about sustainable agriculture and crop protection. These keywords are highly relevant in search engines, reflecting global interest in eco-friendly pest control solutions. However, stringent regulations necessitate thorough environmental and toxicological assessments before commercialization.

In analytical chemistry, the compound’s distinct spectral properties (e.g., NMR and mass spectrometry signatures) make it a useful reference standard. Its stability under various conditions is another area of investigation, particularly for researchers optimizing storage conditions for sensitive intermediates. Questions like “How to improve the shelf life of fluorinated pyrrolidines?” are common in online forums, highlighting practical challenges in handling such compounds.

Looking ahead, 3-(2-fluoro-4-nitrophenyl)methylpyrrolidine is poised to play a pivotal role in advancing green chemistry initiatives. Innovations in catalytic fluorination and solvent-free synthesis could reduce the environmental footprint of its production. As the scientific community prioritizes carbon-neutral practices, this compound’s relevance will likely grow, bridging the gap between academic research and industrial scalability.